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Compound of Interest

Compound Name: Edetate trisodium monohydrate

Cat. No.: B081004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trisodium ethylenediaminetetraacetic acid (Trisodium EDTA) is a salt of EDTA, a widely utilized

aminopolycarboxylic acid that functions as a potent metal ion chelator.[1][2] Its remarkable

ability to form stable, water-soluble complexes with a wide range of di- and trivalent metal

cations makes it an indispensable tool in diverse scientific and industrial fields, including

pharmaceutical formulations, biomedical research, and analytical chemistry.[3] This guide

provides a detailed examination of the core principles governing the chelating properties of

Trisodium EDTA in aqueous environments, with a focus on the thermodynamic stability of its

complexes, the critical influence of pH, and the experimental methodologies used for its

characterization.

The Mechanism of EDTA Chelation
Ethylenediaminetetraacetic acid is a hexadentate ligand, meaning it has six donor sites for

binding a metal ion: two nitrogen atoms and four carboxyl groups.[4] In aqueous solution, the

anionic form of EDTA envelops a metal ion, coordinating with it at these six points to form a

stable, cage-like octahedral complex known as a chelate. This multi-site binding, often

described as the "chelate effect," results in a complex that is significantly more stable than

those formed by monodentate ligands (ligands that bind at only one point). The strong grasp of

EDTA on the metal ion is a key reason for its effectiveness as a chelating agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b081004?utm_src=pdf-interest
https://www.lesielle.com/int/en/trisodium-edta--1742
https://cymitquimica.com/cas/150-38-9/
https://shivchem.com/blog/edta-trisodium-salt
https://akbis.gantep.edu.tr/yonetim/upload/files/190727-2037.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trisodium EDTA Structure

Metal-EDTA Chelate Complex (Octahedral Geometry)

N

CH₂ CH₂COO⁻ CH₂COO⁻

N

CH₂COO⁻ CH₂COO⁻

CH₂

Metal Ion (Mⁿ⁺)

O

Coordination Bond

O O O N N

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Influence of pH on EDTA Species and Chelation Efficiency
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Start

Prepare Sample:
- Aliquot of metal ion solution

- Add pH 10 buffer
- Add metallochromic indicator

Set up Titration:
- Burette with standard EDTA

- Beaker with sample
- Ion-Selective & Ref. Electrodes

Titrate with EDTA:
- Add titrant in increments

- Record potential (mV) after each addition

Observe Endpoint:
- Sharp change in potential

- Sharp color change of indicator

Continue additions

Plot Data:
Potential (mV) vs. Volume of EDTA (mL)

Endpoint reached

Calculate Metal Ion Concentration

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

